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Compound of Interest

3-(Methoxydimethylsilyl)propyl!
Compound Name:
acrylate

Cat. No.: B048188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-
(Methoxydimethylsilyl)propyl acrylate (CAS RN: 111918-90-2), a versatile silane coupling
agent. The information is compiled from safety data sheets and chemical databases to ensure
researchers and professionals can handle this compound safely.

Section 1: Chemical Identification and Properties

This substance is identified as 3-(Methoxydimethylsilyl)propyl acrylate, often stabilized with
MEHQ (Monomethyl ether hydroquinone).[1] It is used as a coupling agent in the preparation of
nanocomposites, such as Al203/PMMA.[2][3]
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Identifier Value Source
3-(Methoxydimethylsilyl)propyl

Chemical Name ( Y visilybpropy [1]
acrylate
Acrylic Acid 3-

Synonyms (Methoxydimethylsilyl)propyl [1]
Ester

CAS Number 111918-90-2 [1]

Molecular Formula C9H1803Si [1112]

Molecular Weight 202.33 g/mol [2]

Physical and Chemical

] Value Source
Properties
Physical State Liquid

Colorless to AlImost Colorless

Appearance Clear Liquid

Boiling Point 54-55°C @ 0.1mm Hg [3]
Flash Point 85°C [3]
Density 0.929+0.06 g/cm3 (Predicted) [3]

Refractive Index

1.4340to 1.4380

[3]

Purity

>95.0% (GC)

[1]

Storage Temperature

Frozen (<0°C), in a dark place

under an inert atmosphere

Section 2: Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), this compound is classified as a skin and eye irritant.[1] It is also a combustible liquid.
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation.

Flammable Liquids Category 4 H227: Combustible liquid.

GHS Label Elements:[1]

e Pictogram: GHS07 (Exclamation mark)

» Signal Word: Warning

Precautionary Statements:[1]
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Code Statement
210 Keep away from heat/sparks/open flames/hot

surfaces. — No smoking.
P264 Wash hands and face thoroughly after handling.
P280 Wear protective gloves, eye protection.
P302+P352 IF ON SKIN: Wash with plenty of water.

If skin irritation occurs: Get medical advice or
P332+P313 )

attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If eye irritation persists: Get medical advice or
P337+P313 )

attention.

In case of fire: Use dry sand, dry chemical or
P370+P378 , T

alcohol-resistant foam to extinguish.
P403+P235 Store in a well-ventilated place. Keep cool.

Dispose of contents/ container to an approved
P501

waste disposal plant.

Section 3: Emergency Procedures and First Aid

Detailed methodologies for emergency response are crucial for laboratory safety.

First Aid Measures
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Exposure Route Procedure

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. Get medical

advice/attention if you feel unwell.

Take off immediately all contaminated clothing.
Skin Contact Wash with plenty of water. If skin irritation

occurs, get medical advice or attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.

) Rinse mouth. Get medical advice/attention if you
Ingestion
feel unwell.

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight
goggles.[1]

Firefighting Measures

» Suitable Extinguishing Media: Dry chemical, foam, carbon dioxide.[1]
o Unsuitable Extinguishing Media: Water, as it may scatter and spread the fire.[1]

» Protective Equipment: Wear self-contained breathing apparatus if necessary.[4]

Accidental Release Measures

In the event of a spill, follow these procedures:

Remove all sources of ignition.

Use spark-proof tools and explosion-proof equipment.

Absorb the spilled material in dry sand or an inert absorbent.

Collect the material into a covered container.
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» For large spills, contain the spill by bunding.

o Dispose of the collected material in accordance with local, regional, and national regulations.

[1]

Section 4: Handling, Storage, and Personal

Protection
Experimental Protocols for Safe Handling and Storage

« Handling: Handle in a well-ventilated area. Wear suitable protective equipment. Prevent the
generation of vapor or mist. Keep away from flames and hot surfaces and take measures to
prevent the buildup of electrostatic charge. Use explosion-proof equipment. Wash hands and
face thoroughly after handling. If possible, use a closed system or local exhaust ventilation.
Avoid contact with skin, eyes, and clothing.[1]

o Storage: Store in a cool, well-ventilated place. Keep the container tightly closed. It is
recommended to store in a freezer at temperatures below 0°C.[3]

Exposure Controls and Personal Protection

Control Measure Specification

Install a closed system or local exhaust
Engineering Controls ventilation. Ensure safety showers and eye

baths are readily available.[1]

) ) Vapor respirator. Follow local and national
Respiratory Protection )
regulations.[1]

Hand Protection Protective gloves.[1]

i Safety glasses. A face-shield may be required
Eye Protection i o
depending on the situation.[1]

Skin and Body Protection Protective clothing and boots as required.[1]

Section 5: Stability and Reactivity

» Reactivity: No specific data is available for this compound.
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e Chemical Stability: Assumed to be stable under recommended storage conditions.

e Hazardous Polymerization: May occur.[1]

Section 6: Toxicological and Ecological Information

Detailed toxicological and ecological data for 3-(Methoxydimethylsilyl)propyl acrylate are not
readily available in the searched resources. It is recommended to handle the substance with
care, assuming potential toxicity based on its classification as a skin and eye irritant.

Section 7: Visualizing Safety Workflows
Emergency Response for Chemical Spill

The following diagram illustrates a logical workflow for responding to a chemical spill of 3-
(Methoxydimethylsilyl)propyl acrylate in a laboratory setting.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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